Cas no 1261499-89-1 (2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone)

• Product Name: 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone
• CAS No: 1261499-89-1
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 4985972
• Update Time: 2025-10-21

2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone

• Inchi： 1S/C11H11ClF2O2/c1-6(12)10(15)8-4-3-7(16-2)5-9(8)11(13)14/h3-6,11H,1-2H3
• InChI Key： QLJPPMMQZVGDFX-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone

Comprehensive Overview of 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone (CAS No. 1261499-89-1)

2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone (CAS No. 1261499-89-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique difluoromethyl and methoxy functional groups, plays a pivotal role in modern synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications due to its potential in developing novel bioactive molecules and advanced materials.

The molecular structure of 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone features a propiophenone backbone, which is a common scaffold in medicinal chemistry. The presence of the chloro and difluoromethyl substituents enhances its reactivity, making it a valuable building block for constructing complex molecules. Recent studies have highlighted its utility in the synthesis of fluorinated compounds, which are highly sought after in drug discovery due to their improved metabolic stability and bioavailability.

In the context of current trends, the demand for fluorinated compounds like 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone has surged, driven by their applications in agrochemicals, pharmaceuticals, and materials science. The compound's ability to introduce fluorine atoms into target molecules aligns with the growing focus on sustainable chemistry and green synthesis. Researchers are exploring eco-friendly methods to produce such compounds, addressing concerns about environmental impact and resource efficiency.

Another area of interest is the compound's potential role in catalysis and asymmetric synthesis. The methoxy group in 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone can act as a directing group, facilitating selective transformations. This property is particularly valuable in the development of chiral catalysts, which are essential for producing enantiomerically pure compounds—a critical requirement in the pharmaceutical industry.

From a technical standpoint, the synthesis of 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone involves multi-step reactions, including Friedel-Crafts acylation and halogenation. Optimizing these processes to achieve high yields and purity is a key focus for chemists. Advances in flow chemistry and microwave-assisted synthesis have shown promise in improving the efficiency of producing such compounds, reducing reaction times and waste generation.

The compound's stability and storage conditions are also topics of discussion among professionals. Proper handling and storage of 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone are crucial to maintain its integrity and prevent degradation. Industry guidelines recommend storing it in a cool, dry environment, away from light and moisture, to ensure long-term usability.

In summary, 2-Chloro-2'-(difluoromethyl)-4'-methoxypropiophenone (CAS No. 1261499-89-1) is a versatile and valuable compound with broad applications in synthetic chemistry. Its unique structural features and reactivity make it a cornerstone in the development of fluorinated molecules and advanced materials. As research continues to uncover new uses and synthetic routes, this compound is poised to remain a focal point in the chemical and pharmaceutical industries.